Cas no 1211509-86-2 (Methyl 4-cyclobutyl-2,4-dioxobutanoate)
Methyl 4-cyclobutyl-2,4-dioxobutanoate Chemical and Physical Properties
Names and Identifiers
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- methyl 4-cyclobutyl-2,4-dioxobutanoate
- 4-Cyclobutyl-2,4-dioxo-butyric acid methyl ester
- Methyl 4-cyclobutyl-2,4-dioxobutanoate
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- MDL: MFCD18459175
- Inchi: 1S/C9H12O4/c1-13-9(12)8(11)5-7(10)6-3-2-4-6/h6H,2-5H2,1H3
- InChI Key: AFZZIGMPODTSOA-UHFFFAOYSA-N
- SMILES: O=C(CC(C(=O)OC)=O)C1CCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 240
- XLogP3: 0.8
- Topological Polar Surface Area: 60.4
Methyl 4-cyclobutyl-2,4-dioxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-343140-0.05g |
methyl 4-cyclobutyl-2,4-dioxobutanoate |
1211509-86-2 | 95% | 0.05g |
$245.0 | 2023-09-03 | |
| Enamine | EN300-343140-0.1g |
methyl 4-cyclobutyl-2,4-dioxobutanoate |
1211509-86-2 | 95% | 0.1g |
$366.0 | 2023-09-03 | |
| Enamine | EN300-343140-0.25g |
methyl 4-cyclobutyl-2,4-dioxobutanoate |
1211509-86-2 | 95% | 0.25g |
$524.0 | 2023-09-03 | |
| Enamine | EN300-343140-0.5g |
methyl 4-cyclobutyl-2,4-dioxobutanoate |
1211509-86-2 | 95% | 0.5g |
$824.0 | 2023-09-03 | |
| Enamine | EN300-343140-1.0g |
methyl 4-cyclobutyl-2,4-dioxobutanoate |
1211509-86-2 | 95% | 1g |
$1057.0 | 2023-06-06 | |
| Enamine | EN300-343140-2.5g |
methyl 4-cyclobutyl-2,4-dioxobutanoate |
1211509-86-2 | 95% | 2.5g |
$2071.0 | 2023-09-03 | |
| Enamine | EN300-343140-5.0g |
methyl 4-cyclobutyl-2,4-dioxobutanoate |
1211509-86-2 | 95% | 5g |
$3065.0 | 2023-06-06 | |
| Enamine | EN300-343140-10.0g |
methyl 4-cyclobutyl-2,4-dioxobutanoate |
1211509-86-2 | 95% | 10g |
$4545.0 | 2023-06-06 | |
| Enamine | EN300-343140-1g |
methyl 4-cyclobutyl-2,4-dioxobutanoate |
1211509-86-2 | 95% | 1g |
$1057.0 | 2023-09-03 | |
| Enamine | EN300-343140-5g |
methyl 4-cyclobutyl-2,4-dioxobutanoate |
1211509-86-2 | 95% | 5g |
$3065.0 | 2023-09-03 |
Methyl 4-cyclobutyl-2,4-dioxobutanoate Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on Methyl 4-cyclobutyl-2,4-dioxobutanoate
Methyl 4-cyclobutyl-2,4-dioxobutanoate (CAS No. 1211509-86-2): A Comprehensive Overview
Methyl 4-cyclobutyl-2,4-dioxobutanoate (CAS No. 1211509-86-2) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in various chemical and biological processes. The presence of a cyclobutyl group and a dioxobutanoate moiety makes it a versatile intermediate in synthetic chemistry, particularly in the development of more complex molecules.
The chemical structure of Methyl 4-cyclobutyl-2,4-dioxobutanoate consists of a cyclobutyl ring attached to a dioxobutanoate ester. This configuration imparts specific reactivity and stability, making it a valuable building block in the synthesis of pharmaceuticals and agrochemicals. The compound's stability under various conditions and its ability to undergo selective reactions have made it a subject of extensive research in academic and industrial settings.
In recent years, the interest in Methyl 4-cyclobutyl-2,4-dioxobutanoate has been fueled by its role in the development of novel therapeutic agents. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, including those with anti-inflammatory and antimicrobial properties. The cyclobutyl group, known for its rigidity and stability, contributes to the overall structural integrity of the derived compounds, enhancing their biological activity.
One of the most compelling aspects of Methyl 4-cyclobutyl-2,4-dioxobutanoate is its utility in asymmetric synthesis. The chiral center present in the dioxobutanoate moiety allows for the preparation of enantiomerically pure compounds, which are crucial in pharmaceutical applications where stereochemistry plays a critical role. Recent advancements in catalytic methods have enabled more efficient and selective transformations involving this compound, opening new avenues for drug discovery.
The synthesis of Methyl 4-cyclobutyl-2,4-dioxobutanoate has been optimized through various methodologies, including condensation reactions and cyclization processes. These synthetic routes have been refined to improve yield and purity, making the compound more accessible for industrial-scale production. The efficiency of these synthetic strategies has been demonstrated in multiple studies, highlighting the compound's practicality as a synthetic intermediate.
From a biological perspective, Methyl 4-cyclobutyl-2,4-dioxobutanoate has shown promise in preclinical studies as a precursor for bioactive molecules. Its structural motifs are found in several known pharmacophores, suggesting its potential role in developing new drugs targeting various diseases. The compound's ability to undergo further functionalization allows researchers to tailor its properties for specific applications, making it a versatile tool in medicinal chemistry.
The safety profile of Methyl 4-cyclobutyl-2,4-dioxobutanoate has been thoroughly evaluated through toxicological studies. These assessments have indicated that the compound is well-tolerated under controlled conditions, further supporting its use in both research and industrial settings. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure safety.
In conclusion, Methyl 4-cyclobutyl-2,4-dioxobutanoate (CAS No. 1211509-86-2) is a multifaceted compound with significant potential in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for developing novel bioactive molecules. As research continues to uncover new applications for this compound, its importance is likely to grow further.
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